Cas no 37528-00-0 (1,3-Dioxole-2-thione,4,5-dimethyl-)

1,3-Dioxole-2-thione,4,5-dimethyl- structure
37528-00-0 structure
Product Name:1,3-Dioxole-2-thione,4,5-dimethyl-
CAS No:37528-00-0
MF:C5H6O2S
MW:130.164940357208
CID:311307
PubChem ID:142168
Update Time:2025-04-19

1,3-Dioxole-2-thione,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxole-2-thione,4,5-dimethyl-
    • 4,5-dimethyl-1,3-dioxole-2-thione
    • DTXSID90190969
    • SCHEMBL14199240
    • 37528-00-0
    • 1,3-Dioxole-2-thione, 4,5-dimethyl-
    • Inchi: 1S/C5H6O2S/c1-3-4(2)7-5(8)6-3/h1-2H3
    • InChI Key: FOAPIIABPNSDMV-UHFFFAOYSA-N
    • SMILES: S=C1OC(C)=C(C)O1

Computed Properties

  • Exact Mass: 130.00888
  • Monoisotopic Mass: 130.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 132.9°Cat760mmHg
  • Flash Point: 34.2°C
  • Refractive Index: 1.554
  • PSA: 18.46
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